Cas no 859853-30-8 (BMS-690514)
BMS-690514 Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
- BMS 690514
- BMS-690514
- (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperid...
- (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo-[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
- (3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
- (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]-3-piperidinol (ACI)
- BMS 6690514
- (3R,4R)-4-amino-1-[[4-(3-methoxyanilino)pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
- GTPL7879
- J-501257
- NSC799363
- CS-0244
- CHEMBL3545396
- MS-25905
- BCP9000434
- NSC-760765
- BCPP000325
- BMS690514
- BRD-K76239644-001-02-6
- SCHEMBL1219326
- NSC-799363
- BMS 690514 [WHO-DD]
- UNII-VKU5X213Q7
- NCGC00378630-01
- 3-Piperidinol, 4-amino-1-((4-((3-methoxyphenyl)amino)pyrrolo(2,1-f)(1,2,4)triazin-5-yl)methyl)-, (3R,4R)-
- 859853-30-8
- BDBM185148
- DB11665
- AKOS015949393
- DTXSID3042689
- NS00072512
- Q27075363
- VKU5X213Q7
- AKOS005266712
- (3R,4R)-4-amino-1-((4-((3-methoxyphenyl)amino)pyrrolo(2,1-f)(1,2,4)triazin-5-yl)methyl)-3-piperidinol
- EVRI
- BRD-K76239644-001-01-8
- NSC760765
- HY-10333
- P12423
- MFCD18633295
- (3R,4R)-4-amino-1-({4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)piperidin-3-ol
-
- MDL: MFCD18633295
- Inchi: 1S/C19H24N6O2/c1-27-15-4-2-3-14(9-15)23-19-18-13(5-8-25(18)22-12-21-19)10-24-7-6-16(20)17(26)11-24/h2-5,8-9,12,16-17,26H,6-7,10-11,20H2,1H3,(H,21,22,23)/t16-,17-/m1/s1
- InChI Key: CSGQVNMSRKWUSH-IAGOWNOFSA-N
- SMILES: C(N1CC[C@@H](N)[C@H](O)C1)C1C=CN2C=1C(=NC=N2)NC1C=CC=C(OC)C=1
Computed Properties
- Exact Mass: 368.19607403g/mol
- Monoisotopic Mass: 368.19607403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.41
- PSA: 100.94000
- LogP: 2.08660
BMS-690514 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
BMS-690514 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC22591-5 mg |
BMS-690514 |
859853-30-8 | >98% | 5mg |
$192.0 | 2022-02-28 | |
| DC Chemicals | DC22591-10 mg |
BMS-690514 |
859853-30-8 | >98% | 10mg |
$308.0 | 2022-02-28 | |
| DC Chemicals | DC22591-50 mg |
BMS-690514 |
859853-30-8 | >98% | 50mg |
$792.0 | 2022-02-28 | |
| TRC | R059920-2.5mg |
(3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo-[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol |
859853-30-8 | 2.5mg |
$ 205.00 | 2022-06-03 | ||
| TRC | R059920-5mg |
(3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo-[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol |
859853-30-8 | 5mg |
$ 340.00 | 2022-06-03 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0262-100mg |
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol |
859853-30-8 | 96% | 100mg |
15230.84CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0262-500mg |
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol |
859853-30-8 | 96% | 500mg |
53316.43CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0262-10mg |
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol |
859853-30-8 | 96% | 10mg |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0262-50mg |
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol |
859853-30-8 | 96% | 50mg |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0262-1g |
(3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol |
859853-30-8 | 96% | 1g |
95972.96CNY | 2021-05-07 |
BMS-690514 Production Method
Production Method 1
1.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, pH 5.4
2.1 Reagents: Sodium carbonate , Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol , Toluene , Water ; 30 psi, 45 °C
Production Method 2
1.2 Reagents: Methanesulfonyl chloride ; 1.5 h, -16 - -12 °C; 1 h, -12 °C → 0 °C
1.3 Solvents: Acetonitrile ; -5 - 0 °C; 10 h, 55 °C
2.1 Reagents: Methanesulfonic acid Solvents: Acetonitrile , Water ; 20 - 25 °C; 20 - 60 °C; 3 - 4 h, 50 - 60 °C; 25 - 60 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, pH 5.4
3.1 Reagents: Sodium carbonate , Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol , Toluene , Water ; 30 psi, 45 °C
Production Method 3
1.2 Reagents: Sodium hydroxide Solvents: Methanol
1.3 Reagents: Hydrochloric acid
2.1 -
2.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide ; 2 psi
3.1 Reagents: Triethylamine Solvents: N-Methyl-2-pyrrolidone ; rt → -20 °C
3.2 Reagents: Methanesulfonyl chloride ; 1.5 h, -16 - -12 °C; 1 h, -12 °C → 0 °C
3.3 Solvents: Acetonitrile ; -5 - 0 °C; 10 h, 55 °C
4.1 Reagents: Methanesulfonic acid Solvents: Acetonitrile , Water ; 20 - 25 °C; 20 - 60 °C; 3 - 4 h, 50 - 60 °C; 25 - 60 °C
4.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, pH 5.4
5.1 Reagents: Sodium carbonate , Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol , Toluene , Water ; 30 psi, 45 °C
Production Method 4
Production Method 5
Production Method 6
2.1 Reagents: Potassium hydroxide Solvents: Isobutanol , Toluene , Water ; rt
Production Method 7
1.2 Reagents: Triethylamine ; 4 h, 60 °C
2.1 Solvents: Isopropanol , Water
3.1 Reagents: Potassium hydroxide Solvents: Isobutanol , Toluene , Water ; rt
Production Method 8
2.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: N-Methyl-2-pyrrolidone ; rt → -15 °C; 2 h, -15 - -10 °C; 1 h, -10 °C → 0 °C
2.2 Reagents: Triethylamine ; 4 h, 60 °C
3.1 Solvents: Isopropanol , Water
4.1 Reagents: Potassium hydroxide Solvents: Isobutanol , Toluene , Water ; rt
Production Method 9
1.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide ; 2 psi
2.1 Reagents: Triethylamine Solvents: N-Methyl-2-pyrrolidone ; rt → -20 °C
2.2 Reagents: Methanesulfonyl chloride ; 1.5 h, -16 - -12 °C; 1 h, -12 °C → 0 °C
2.3 Solvents: Acetonitrile ; -5 - 0 °C; 10 h, 55 °C
3.1 Reagents: Methanesulfonic acid Solvents: Acetonitrile , Water ; 20 - 25 °C; 20 - 60 °C; 3 - 4 h, 50 - 60 °C; 25 - 60 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, pH 5.4
4.1 Reagents: Sodium carbonate , Hydrogen Catalysts: Palladium dihydroxide Solvents: Isobutanol , Toluene , Water ; 30 psi, 45 °C
Production Method 10
2.1 Solvents: Ethanol , Toluene ; rt → 65 °C
3.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: N-Methyl-2-pyrrolidone ; rt → -15 °C; 2 h, -15 - -10 °C; 1 h, -10 °C → 0 °C
3.2 Reagents: Triethylamine ; 4 h, 60 °C
4.1 Solvents: Isopropanol , Water
5.1 Reagents: Potassium hydroxide Solvents: Isobutanol , Toluene , Water ; rt
BMS-690514 Raw materials
- Di-tert-butyl dicarbonate
- (3r,4r)-4-Aminopiperidin-3-ol
- Oxalic acid
- Carbamic acid, N-[(3R,4R)-3-hydroxy-4-piperidinyl]-N-(phenylmethyl)-, 1,1-dimethylethyl ester
- 2-Pyrrolidinemethanol, 1-(phenylmethyl)-3-[(phenylmethyl)amino]-, (2R,3R)-
- (3R,4R)-1-Benzyl-4-(benzylamino)piperidin-3-ol
- p-Methoxybenzaldehyde
- BMS-690514
- Pyrrolo[2,1-f][1,2,4]triazine-5-methanol, 4-[(3-methoxyphenyl)amino]-
BMS-690514 Preparation Products
BMS-690514 Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on BMS-690514
Comprehensive Overview of BMS-690514 (CAS No. 859853-30-8): Mechanism, Applications, and Research Insights
BMS-690514 (CAS No. 859853-30-8) is a small-molecule inhibitor that has garnered significant attention in the field of oncology and targeted therapy. This compound, developed by Bristol-Myers Squibb, is known for its potent activity against epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR) pathways. Its dual inhibitory action makes it a promising candidate for addressing cancer resistance mechanisms, a topic highly searched by researchers and clinicians alike.
The molecular structure of BMS-690514 features a quinazoline core, which is a common pharmacophore in kinase inhibitors. This design enables high selectivity and binding affinity, critical for minimizing off-target effects. Recent studies highlight its potential in non-small cell lung cancer (NSCLC) and renal cell carcinoma (RCC), aligning with the growing interest in precision medicine. Searches for "EGFR inhibitors for NSCLC" or "VEGFR-targeted therapies" often lead to discussions about this compound.
In preclinical models, BMS-690514 demonstrated robust anti-angiogenic and anti-tumor effects. Its ability to simultaneously block EGFR and VEGFR signaling addresses a key challenge in oncology: tumor microenvironment modulation. This dual-target approach is frequently queried in AI-driven drug discovery platforms, reflecting its relevance in modern research. Additionally, its oral bioavailability and pharmacokinetic profile have been optimized for clinical translation.
The compound's development timeline includes Phase I/II trials, where it showed manageable toxicity and preliminary efficacy. Despite discontinuation in later phases, BMS-690514 remains a valuable tool for understanding kinase inhibitor synergies. Researchers often search for "failed oncology drugs with repurposing potential," making this compound a case study in drug development lessons.
Beyond oncology, BMS-690514 has been explored in inflammatory diseases due to its role in cytokine regulation. This versatility aligns with trending searches like "multi-kinase inhibitors in autoimmunity." Its structure-activity relationship (SAR) data are also cited in computational chemistry studies, particularly in machine learning-based drug design.
In summary, BMS-690514 (CAS No. 859853-30-8) exemplifies the convergence of targeted therapy and translational research. While its clinical journey was truncated, its scientific legacy persists in cancer biology and kinase inhibitor development. For those investigating "next-generation EGFR/VEGFR inhibitors" or "overcoming therapeutic resistance," this compound offers rich insights.
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